Cas no 1808429-53-9 (1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine)

• Product Name: 1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine
• CAS No: 1808429-53-9
• MF: C₁₇H₁₈ClF₂N₃O₃S
• MW: 417.857928752899
• CID: 6329716
• PubChem ID: 100674804
• Update Time: 2025-11-01

1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine Chemical and Physical Properties

Names and Identifiers

• AKOS033712206
• EN300-26607153
• 1808429-53-9
• Z1981263610
• 1-[(2-chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine
• 1-(2-chloro-4-fluoropyridin-3-yl)sulfonyl-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine
• 1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine

• Inchi： 1S/C17H18ClF2N3O3S/c1-26-15-3-2-12(10-14(15)20)11-22-6-8-23(9-7-22)27(24,25)16-13(19)4-5-21-17(16)18/h2-5,10H,6-9,11H2,1H3
• InChI Key： RPVGUYDYESQAEH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)F)S(N1CCN(CC2C=CC(=C(C=2)F)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 417.0725466g/mol
• Monoisotopic Mass: 417.0725466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.1Ų

Additional information on 1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine

1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine

The compound 1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine (CAS No. 1808429-53-9) is a highly specialized organic molecule with a complex structure that combines elements of heterocyclic chemistry, fluorinated aromatic systems, and sulfonamide functionalities. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications.

The molecular structure of this compound is characterized by a piperazine ring, which serves as the central scaffold. Attached to this piperazine ring are two distinct substituents: a sulfonyl group linked to a 2-chloro-4-fluoropyridine moiety and a methoxyphenyl group substituted with fluorine. These substituents contribute to the compound's electronic properties, solubility, and bioavailability, making it an intriguing candidate for various chemical and biological applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors. The sulfonyl group is known to enhance the binding affinity of molecules to protein targets, while the fluorinated pyridine ring introduces additional electronic and steric effects that can fine-tune the compound's interactions with biological systems. Researchers have demonstrated that this compound exhibits selective inhibition against certain kinases, which are key enzymes involved in cellular signaling pathways.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The combination of aromaticity and heteroatom substitution makes it a promising candidate for use in organic electronics. For instance, its ability to act as an electron-deficient acceptor material in donor-acceptor systems has been investigated for applications in organic photovoltaics (OPVs) and field-effect transistors (FETs). Recent advancements in synthetic methodologies have enabled the scalable production of this compound, further enhancing its potential for industrial applications.

The synthesis of 1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine involves a multi-step process that incorporates advanced coupling reactions and fluorination techniques. Key steps include the preparation of the pyridine derivative through nucleophilic substitution reactions and the subsequent coupling with the piperazine scaffold via sulfonamide bond formation. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce synthesis time, making this approach more efficient for large-scale production.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, with specific microbial communities playing a crucial role in its breakdown. However, further research is required to fully understand its long-term environmental fate and potential risks associated with its use in industrial settings.

In conclusion, 1-[(2-Chloro-4-fluoropyridin-3-yl)sulfonyl]-4-[(3-fluoro-4-methoxyphenyl)methyl]piperazine represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool in both academic research and industrial innovation.